Cas no 273400-20-7 (3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride)

3-(1H-1,2,3,4-Tetrazol-5-yl)propan-1-amine hydrochloride is a heterocyclic organic compound featuring a tetrazole moiety linked to a propylamine chain, with the amine group protonated as a hydrochloride salt. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing biologically active molecules. The tetrazole group enhances metabolic stability and binding affinity in drug design, while the amine hydrochloride improves solubility for synthetic applications. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and material science research.
3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride structure
273400-20-7 structure
Product Name:3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride
CAS No:273400-20-7
MF:C4H10ClN5
MW:163.608698368073
MDL:MFCD13186216
CID:4643585
PubChem ID:68476498
Update Time:2025-10-28

3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride
    • 1H-Tetrazole-5-propanamine, monohydrochloride
    • [3-(1H-Tetrazol-5-yl)propyl]amine hydrochloride
    • 3-(2H-tetrazol-5-yl)propan-1-amine;hydrochloride
    • 3-(1H-tetrazol-5-yl)propan-1-amine hydrochloride
    • F88225
    • 3-(1h-1,2,3,4-Tetrazol-5-yl)propan-1-aminehydrochloride
    • SCHEMBL3009055
    • AKOS025213622
    • BS-38854
    • F2135-0788
    • 273400-20-7
    • EN300-95796
    • SVOWUHPTNFHZGG-UHFFFAOYSA-N
    • 1H-Tetrazole-5-propanamine,monohydrochloride
    • MFCD13186216
    • MDL: MFCD13186216
    • Inchi: 1S/C4H9N5.ClH/c5-3-1-2-4-6-8-9-7-4;/h1-3,5H2,(H,6,7,8,9);1H
    • InChI Key: SVOWUHPTNFHZGG-UHFFFAOYSA-N
    • SMILES: Cl.NCCCC1N=NNN=1

Computed Properties

  • Exact Mass: 163.0624730g/mol
  • Monoisotopic Mass: 163.0624730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.5

3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Pricemore >>

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3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride Related Literature

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride

3-(1H-1,2,3,4-Tetrazol-5-yl)Propan-1-Amine Hydrochloride: A Comprehensive Overview

3-(1H-1,2,3,4-Tetrazol-5-yl)Propan-1-Amine Hydrochloride, also known by its CAS number 273400-20-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of tetrazole, a heterocyclic aromatic ring containing four nitrogen atoms and one carbon atom. The presence of the tetrazole ring imparts unique electronic and structural properties to the molecule, making it a valuable component in various applications.

The structure of 3-(1H-1,2,3,4-tetrazol-5-yl)propan-1-amine hydrochloride consists of a tetrazole ring attached to a propanamine group, with the hydrochloride salt form being the most common. This compound is synthesized through a series of chemical reactions involving the tetrazole core and appropriate amine precursors. The synthesis process often involves nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used.

Recent studies have highlighted the potential of tetrazole derivatives in drug discovery and development. The tetrazole ring is known for its ability to act as a bioisostere for other functional groups, such as nitro groups or carboxylic acids. This property makes it an attractive candidate for modifying existing drug molecules to improve their pharmacokinetic profiles or enhance their bioavailability. For instance, researchers have explored the use of 3-(1H-tetrazol-5-yl)propanamine derivatives in designing new anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its role in pharmaceuticals, 3-(1H-tetrazol-5-yl)propanamine hydrochloride has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metallopolymers and hybrid materials. These materials exhibit unique mechanical and electronic properties, making them suitable for applications in sensors, catalysis, and energy storage devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tetrazole derivatives like CAS No 273400-20-7. Quantum mechanical calculations have revealed that the tetrazole ring exhibits significant electron-withdrawing effects due to its highly conjugated system. This property enhances the molecule's ability to participate in various chemical transformations, such as nucleophilic aromatic substitution or radical-mediated reactions.

The synthesis of 3-(1H-tetrazol-5-yl)propanamine hydrochloride involves several key steps. Initially, the tetrazole ring is formed through a condensation reaction between an amine and an appropriate carbon source. Subsequent alkylation or acylation steps introduce the propanamine group onto the tetrazole core. Finally, protonation with hydrochloric acid yields the hydrochloride salt form of the compound.

One of the most promising areas of research involving this compound is its application in catalysis. The tetrazole ring's ability to coordinate with transition metals makes it an effective ligand for metal catalysts used in organic synthesis. For example, recent studies have demonstrated that complexes formed between CAS No 273400-20-7 and palladium catalysts can facilitate efficient cross-coupling reactions under mild conditions.

The physical properties of 3-(1H-tetrazol-5-ylium)propanaminium chloride, including its solubility and stability under various conditions, are critical factors influencing its practical applications. Experimental data indicate that this compound is soluble in polar solvents such as water and methanol but exhibits limited solubility in non-polar solvents like dichloromethane or ethyl acetate.

Moreover, recent environmental studies have focused on understanding the biodegradation pathways of this compound. Results suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms involving cytochrome P450 enzymes or other oxidase systems.

In conclusion, CAS No 273400–20–7, also known as 3-(1H-tetrazol–5–yl)propan–1–amine hydrochloride, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new properties and applications for this compound,the future prospects for its use in innovative technologies remain bright.

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